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Compound of Interest

Compound Name: Serotonin adipinate

Cat. No.: B103501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties and

structural characteristics of serotonin adipinate. The information is intended to support

research and development activities by providing key data on its physicochemical nature,

methodologies for its characterization, and its role within biological signaling pathways.

Chemical Structure and Conformation
Serotonin adipinate is a salt formed between the neurotransmitter serotonin (5-

hydroxytryptamine, 5-HT) and the dicarboxylic acid, adipic acid.[1] The molecular formula is

C₁₆H₂₂N₂O₅, and it has a molar mass of 322.36 g/mol .[1][2] The structure consists of the

protonated form of serotonin, the 5-hydroxytryptammonium cation (C₁₀H₁₃N₂O⁺), ionically

bonded to the adipate anion (C₆H₉O₄⁻).[3][4]

The formation of this salt is a strategy employed to modify the physicochemical properties of

serotonin, such as solubility and stability.[4] In the crystalline state, the serotonin and adipate

ions are interconnected by a network of hydrogen bonds.[5] Specifically, N—H⋯O and O—H⋯

N hydrogen bonds form between the serotonin cation and the adipate anion, creating a stable

three-dimensional lattice.[5] The conformation of the serotonin molecule within the salt is

influenced by the adipate counter-ion, with hydrogen bonding favoring a flat conformation,

while additional stacking interactions may lead to a nonplanar conformation.[3][4]

Caption: Logical relationship of Serotonin Adipinate salt formation.
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Physicochemical Properties
The physicochemical properties of serotonin adipinate are summarized below. These

properties are critical for understanding its behavior in various experimental and physiological

environments.

Property Value Source(s)

Molecular Formula C₁₆H₂₂N₂O₅ [2][5]

Molar Mass 322.36 g/mol [2][5]

IUPAC Name
3-(2-aminoethyl)-1H-indol-5-

ol;hexanedioic acid
[1][5]

Appearance Solid powder [5]

Boiling Point 416.1 °C at 760 mmHg [2]

Flash Point 205.4 °C [2]

Vapor Pressure 1.63E-07 mmHg at 25 °C [2]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[5]

Storage
Dry, dark, at 0-4°C (short term)

or -20°C (long term)
[5]

Experimental Protocols
Synthesis of Serotonin Adipinate
The synthesis of serotonin adipinate typically involves a salt formation reaction between

serotonin and adipic acid.[2]

Objective: To form the adipate salt of serotonin to potentially improve its solubility and stability.

Materials:

Serotonin (free base)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b103501
https://pubchem.ncbi.nlm.nih.gov/compound/Serotonin-adipate
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b103501?utm_src=pdf-body
https://www.benchchem.com/product/b1681638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adipic acid

Anhydrous solvent (e.g., ethanol, isopropanol)

Reaction vessel

Stirring apparatus

Filtration apparatus

Methodology:

Dissolution: Dissolve equimolar amounts of serotonin free base and adipic acid in a minimal

amount of a suitable heated anhydrous solvent (e.g., ethanol).

Reaction: Stir the mixture at an elevated temperature (e.g., 50-70°C) for a specified period to

ensure complete reaction and salt formation.

Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization of the serotonin adipinate salt.

Isolation: Collect the resulting precipitate by vacuum filtration.

Washing: Wash the collected solid with a small amount of cold, anhydrous solvent to remove

any unreacted starting materials.

Drying: Dry the final product under a vacuum to yield pure serotonin adipinate powder.

Physicochemical Characterization
Characterization is essential to confirm the identity and purity of the synthesized salt.

Objective: To verify the molecular structure and confirm the identity of the synthesized

serotonin adipinate.

Methodologies:

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Dissolve a small sample of the product in a suitable deuterated solvent (e.g., DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

Analyze the spectra to confirm the presence of peaks corresponding to both the serotonin

cation and the adipate anion, and verify their stoichiometric ratio.[5]

Mass Spectrometry (MS):

Prepare a dilute solution of the sample.

Infuse the sample into a mass spectrometer using an appropriate ionization technique

(e.g., Electrospray Ionization - ESI).

Acquire the mass spectrum in both positive and negative ion modes.

Confirm the presence of the serotonin cation (m/z for [C₁₀H₁₃N₂O]⁺) in the positive mode

and the adipate anion (m/z for [C₆H₉O₄]⁻) in the negative mode.[5]

X-ray Diffraction (XRD):

Mount a suitable single crystal of the product on a goniometer.

Collect diffraction data using an X-ray diffractometer.

Solve and refine the crystal structure to determine the precise atomic arrangement, bond

lengths, bond angles, and intermolecular interactions, such as hydrogen bonding within

the crystal lattice.[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b103501
https://www.benchchem.com/product/b103501
https://www.researchgate.net/figure/The-mol-ecular-structure-of-serotonin-adipate-I-showing-the-atom-labelling-scheme_fig1_256449034
https://www.benchchem.com/product/b103501
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Serotonin + Adipic Acid

1. Dissolution & Mixing

Anhydrous Solvent

node_process node_decision node_output

End: Characterized Serotonin Adipinate

2. Salt Formation Reaction

Heat & Stir

3. Crystallization

Slow Cooling

4. Isolation (Filtration)

Precipitate Formed

5. Drying (Under Vacuum)

Wash with Cold Solvent

Crude Serotonin Adipinate

6. Characterization (NMR, MS, XRD)

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b103501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relevant Biological Pathways
Serotonin adipinate acts as a source of serotonin, a critical monoamine neurotransmitter

involved in a vast array of physiological and psychological processes.[6]

Serotonin Biosynthesis
Serotonin is synthesized in the body from the essential amino acid L-tryptophan.[7] This

process occurs primarily in the enterochromaffin cells of the gastrointestinal tract and in

serotonergic neurons within the brain's raphe nuclei.[6][7] The synthesis is a two-step

enzymatic process.

Hydroxylation: Tryptophan hydroxylase (TPH) converts L-tryptophan to 5-hydroxytryptophan

(5-HTP). This is the rate-limiting step in serotonin synthesis.[7][8]

Decarboxylation: Aromatic L-amino acid decarboxylase (AADC) rapidly converts 5-HTP to

serotonin (5-HT).[7]
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 Hydroxylation
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Serotonin (5-HT)

 Decarboxylation
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Caption: The biosynthesis pathway of serotonin from L-tryptophan.
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Serotonergic Synapse Signaling
Once synthesized, serotonin is stored in vesicles within presynaptic neurons.[9] Upon neuronal

stimulation, it is released into the synaptic cleft where it exerts its effects by binding to a variety

of postsynaptic and presynaptic receptors (e.g., 5-HT₁, 5-HT₂, etc.).[9][10] The signal is

terminated primarily by the reuptake of serotonin from the synapse back into the presynaptic

neuron via the serotonin transporter (SERT).[6] Once back inside the neuron, serotonin is

either re-packaged into vesicles or metabolized by monoamine oxidase (MAO) into 5-

hydroxyindoleacetic acid (5-HIAA).[6][10]
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Caption: Overview of signaling at a serotonergic synapse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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